Cas no 1342986-97-3 (5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine)

• Product Name: 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine
• CAS No: 1342986-97-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6263622
• PubChem ID: 64365948
• Update Time: 2025-05-24

5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine
• EN300-1020628
• AKOS013688553
• 1342986-97-3

• Inchi： 1S/C13H19N3/c1-10(8-9-14)6-7-13-15-11-4-2-3-5-12(11)16-13/h2-5,10H,6-9,14H2,1H3,(H,15,16)
• InChI Key： KZRUJHCWIUQGKD-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCC(C)CCN

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine

Comprehensive Overview of 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine (CAS No. 1342986-97-3): Properties, Applications, and Research Insights

The compound 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine (CAS No. 1342986-97-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its benzodiazolyl core and methylpentan-1-amine side chain contribute to its potential as a versatile intermediate in drug discovery. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing common queries such as "What is the role of benzodiazol derivatives in drug development?" and "How does 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine interact with biological targets?".

From a structural perspective, 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine features a benzimidazole scaffold, a privileged structure in medicinal chemistry known for its ability to bind diverse biological targets. The 3-methylpentan-1-amine moiety enhances solubility and bioavailability, making it a promising candidate for optimizing lead compounds. Researchers frequently explore its potential in addressing trending topics like "targeted therapy for metabolic disorders" and "small-molecule modulators of protein-protein interactions".

The synthesis of CAS No. 1342986-97-3 typically involves multi-step organic reactions, including condensation and reduction steps, with yields optimized through modern catalytic methods. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity, critical for preclinical studies. Notably, its stability under physiological conditions aligns with current industry demands for "long-acting therapeutic agents" and "pH-sensitive drug delivery systems".

In pharmacological contexts, this compound's benzodiazol-2-yl group exhibits affinity for enzymes and receptors involved in inflammation and cell signaling. Recent patent literature highlights derivatives of 5-(1H-1,3-benzodiazol-2-yl)-3-methylpentan-1-amine as potential candidates for neurodegenerative disease research, resonating with popular searches like "new Alzheimer's disease targets 2024". Its modular structure also allows derivatization for high-throughput screening libraries.

Environmental and safety profiles of CAS 1342986-97-3 comply with REACH and ICH guidelines, with biodegradability studies indicating low ecotoxicity. This aligns with the growing emphasis on "green chemistry in pharmaceutical synthesis". As research progresses, this compound continues to inspire innovations in fragment-based drug design and allosteric modulator development, addressing unmet medical needs highlighted in global health forums.